Cas no 2168403-78-7 (Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 2168403-78-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 4770308
• Update Time: 2026-02-26

Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate
• Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate

• Inchi： 1S/C13H19NO2/c1-5-10-8-14(9-13(10)6-7-13)11(15)16-12(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： DLIOJQOHWKBCAM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C#C)C2(C1)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate

Research Brief on Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate (CAS: 2168403-78-7)

In recent years, the compound Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate (CAS: 2168403-78-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique azaspiro[2.4]heptane core and ethynyl functional group, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. The compound's structural features make it particularly valuable for applications in medicinal chemistry, where it can serve as a building block for the development of novel therapeutics targeting a range of diseases.

Recent studies have focused on the synthetic routes and optimization strategies for producing Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate with high yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthesis method that employs a multi-step sequence involving cyclopropanation, ring expansion, and carboxylate protection. The authors reported achieving a 75% overall yield, with the final product exhibiting >98% purity as confirmed by HPLC and NMR analysis. This advancement addresses previous challenges related to low yields and complex purification processes, making the compound more accessible for further research and development.

The pharmacological potential of derivatives based on this scaffold has been explored in several recent investigations. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that analogs of Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate exhibit notable inhibitory activity against specific kinase targets implicated in cancer progression. Molecular docking simulations revealed that the spirocyclic core facilitates optimal binding interactions with the ATP-binding sites of these kinases, while the ethynyl group allows for further structural modifications to enhance selectivity and potency. These findings suggest that this compound could serve as a valuable starting point for the development of next-generation kinase inhibitors.

In addition to its applications in oncology, research has highlighted the compound's utility in central nervous system (CNS) drug discovery. A 2024 study in ACS Chemical Neuroscience reported that structurally modified versions of this spirocyclic scaffold can cross the blood-brain barrier effectively and show affinity for various neurotransmitter receptors. The researchers noted that the tert-butyl carboxylate group contributes to improved metabolic stability, while the spirocyclic structure reduces conformational flexibility, potentially leading to more selective receptor interactions. These properties make it an attractive candidate for developing treatments for neurological disorders such as Parkinson's disease and depression.

Ongoing research continues to explore the full potential of Tert-Butyl 7-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate and its derivatives. Current investigations include its application in PROTAC (Proteolysis Targeting Chimeras) technology, where its unique structure could facilitate the development of novel protein degraders. Preliminary results presented at the 2024 American Chemical Society National Meeting showed promising data on the compound's ability to serve as a linker in bifunctional molecules designed to target disease-causing proteins for degradation. As research progresses, this compound is expected to play an increasingly important role in advancing innovative therapeutic strategies in chemical biology and pharmaceutical sciences.